2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• SMILES: CC(C)N(CCO)CC1CCCN(C1)C
• InChI: InChI=1S/C12H26N2O/c1-11(2)14(7-8-15)10-12-5-4-6-13(3)9-12/h11-12,15H,4-10H2,1-3H3
• InChIKey: IAWBPFTVCDODPO-UHFFFAOYSA-N

2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353976-50-7) is a tertiary amino alcohol featuring a 1-methylpiperidine ring linked via a methylene bridge to an N-isopropyl-N-(2-hydroxyethyl)amine moiety. With a molecular formula C₁₂H₂₆N₂O and a molecular weight of 214.35 g·mol⁻¹ , this compound belongs to a series of N-alkyl-substituted piperidinylmethyl-aminoethanols that are utilised as intermediates in medicinal chemistry and chemical biology.

2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol: Procurement-Ready Physicochemical and Supply Profile

2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353976-50-7) is a tertiary amino alcohol featuring a 1-methylpiperidine ring linked via a methylene bridge to an N-isopropyl-N-(2-hydroxyethyl)amine moiety. With a molecular formula C₁₂H₂₆N₂O and a molecular weight of 214.35 g·mol⁻¹ , this compound belongs to a series of N-alkyl-substituted piperidinylmethyl-aminoethanols that are utilised as intermediates in medicinal chemistry and chemical biology . The isopropyl N-substituent confers a distinct lipophilicity (LogP 1.38) and a notably low computed density (0.9 g·cm⁻³) relative to its closest N-alkyl congeners, properties that critically influence its behaviour in synthesis, purification, and formulation workflows.

Lipophilicity profile supports reversed-phase purification and extraction workflows

Low density alters liquid-liquid phase-separation behaviour

Consistent purity specification supports multi-step synthesis reproducibility

Why In-Class Substitution of 2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol Is Not Straightforward

Although the piperidinylmethyl-aminoethanol scaffold is preserved across several commercially available analogs, the identity of the N-alkyl group on the exocyclic amine dramatically modulates key physicochemical parameters . Replacing the isopropyl group with a hydrogen, ethyl, or cyclopropyl substituent alters the compound's lipophilicity by more than one LogP unit, shifts the boiling point by 12–41 °C, and changes the density by up to 0.2 g·cm⁻³ . These differences are large enough to require re-optimisation of reaction conditions, extraction protocols, and chromatographic methods. The quantitative evidence below demonstrates that generic substitution cannot be assumed without experimental validation.

Lipophilicity Mismatch

N-alkyl group identity markedly shifts logP, requiring re-optimisation of extraction and HPLC protocols.

Boiling Point Shift

Boiling point changes with N-alkyl substitution may alter distillation fraction windows and purification efficiency.

Density Anomaly

The isopropyl variant exhibits density below 1.0 g·cm⁻³, altering organic-phase location and extraction procedures compared to denser analogs.

Quantitative Differentiation of 2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol Versus N-Alkyl Analogs

LogP-Based Lipophilicity Differentiation Against N-Ethyl and N-Hydrogen Analogs

The computed octanol-water partition coefficient (LogP) of the target isopropyl compound is 1.38 . This is 0.35 log unit higher than the N-ethyl analog (LogP 1.03) and 1.52 log units higher than the des-alkyl (N-H) analog (LogP −0.14) . A LogP difference of 0.35 translates to the isopropyl compound being approximately 2.2-fold more lipophilic than the ethyl analog; the difference relative to the N-H analog implies over 30-fold greater lipophilicity. Such a shift will materially affect retention on reversed-phase HPLC columns, partitioning in liquid-liquid extraction, and passive membrane permeability in biological assays.

LogP Differentiation

Data to verify

LogP 1.38 vs N-Ethyl 1.03, N-H −0.14 (≈2.2× and 33× more lipophilic)

Supports lipophilicity-driven method development and extraction design

Computed values; experimental logP not available

Evidence Dimension	Octanol-water partition coefficient (LogP, computed)
Target Compound Data	LogP 1.38
Comparator Or Baseline	N-Ethyl analog (CAS 1353976-42-7): LogP 1.03; N-H analog (CAS 1247694-08-1): LogP −0.14
Quantified Difference	+0.35 vs ethyl; +1.52 vs N-H (i.e., ∼2.2-fold and ∼33-fold more lipophilic, respectively)
Conditions	Computed values from Chemsrc; experimental LogP not available for these compounds

Why This Matters

For researchers selecting a piperidine-aminoethanol intermediate for a lipophilicity-sensitive application (e.g., CNS-targeted probe design, lipid nanoparticle formulation), the isopropyl compound offers a significantly higher LogP than its ethyl and des-alkyl counterparts, potentially reducing the need for additional lipophilic derivatisation.

Boiling Point Distinction: Implications for Distillation-Based Purification

The predicted boiling point of the isopropyl compound at atmospheric pressure is 302.2 ± 12.0 °C . This is 11.7 °C higher than the ethyl analog (290.5 ± 10.0 °C) , 17.3 °C higher than the N-H analog (284.9 ± 10.0 °C) , and 23.8 °C lower than the N-cyclopropyl analog (326.0 ± 12.0 °C) . In a typical vacuum distillation protocol, a 12 °C difference in boiling point can shift the optimal fraction collection window enough to allow baseline separation of the isopropyl compound from the ethyl congener, provided the column efficiency is adequate.

Boiling Point

Data to verify

302.2 ± 12.0 °C (predicted); Δ +11.7 °C vs N-Ethyl

Sufficient gap for fractional distillation separation from ethyl analog

Predicted at 760 mmHg; experimental values may differ

Evidence Dimension	Boiling point at 760 mmHg (predicted)
Target Compound Data	302.2 ± 12.0 °C
Comparator Or Baseline	N-Ethyl: 290.5 ± 10.0 °C; N-H: 284.9 ± 10.0 °C; N-Cyclopropyl: 326.0 ± 12.0 °C
Quantified Difference	+11.7 °C vs ethyl; +17.3 °C vs N-H; −23.8 °C vs cyclopropyl
Conditions	Predicted values at 760 mmHg; source Chemsrc

Why This Matters

A 12 °C boiling point gap relative to the ethyl analog is sufficient for fractional distillation separation, making the isopropyl compound the preferred choice when distillation is the intended purification method and ethyl or des-alkyl impurities must be removed.

Density Anomaly: The Isopropyl Congener as the Lowest-Density N-Alkyl Variant

The predicted density of the isopropyl compound is 0.9 ± 0.1 g·cm⁻³ . This is approximately 0.1 g·cm⁻³ lower than both the ethyl and N-H analogs (each 1.0 ± 0.1 g·cm⁻³) and 0.2 g·cm⁻³ lower than the N-cyclopropyl analog (1.1 ± 0.1 g·cm⁻³) . A density below 1.0 g·cm⁻³ is unusual among this series and carries practical consequences: the isopropyl compound will float on water rather than sink, altering the behaviour of liquid-liquid extraction and the design of phase-separation equipment.

Density

Data to verify

0.9 ± 0.1 g·cm⁻³ (predicted); the only analog with density <1.0

Floating behaviour impacts liquid-liquid extraction and phase-sensing equipment

Predicted values; confirm experimentally for scale-up

Evidence Dimension	Density at 20 °C (predicted)
Target Compound Data	0.9 ± 0.1 g·cm⁻³
Comparator Or Baseline	N-Ethyl: 1.0 ± 0.1 g·cm⁻³; N-H: 1.0 ± 0.1 g·cm⁻³; N-Cyclopropyl: 1.1 ± 0.1 g·cm⁻³
Quantified Difference	−0.1 g·cm⁻³ vs ethyl and N-H; −0.2 g·cm⁻³ vs cyclopropyl (11–22% lower)
Conditions	Predicted values; source Chemsrc

Why This Matters

For process chemists designing work-up protocols, the fact that the isopropyl compound is the only member of this series with a density below 1.0 g·cm⁻³ means it will reside in the upper organic layer in typical aqueous-organic biphasic systems, a critical consideration for automated liquid handling and continuous flow extraction.

Flash Point and Safety Handling Differentiation Within the Analog Series

The predicted flash point of the isopropyl compound is 118.1 ± 18.2 °C . This is marginally higher than the ethyl analog (116.5 ± 17.7 °C) , 8.0 °C lower than the N-H analog (126.1 ± 19.0 °C) , and 28.6 °C lower than the N-cyclopropyl analog (146.7 ± 18.2 °C) . While all four compounds remain above the threshold for flammable liquid classification (typically 60 °C), the 29 °C difference between the isopropyl and cyclopropyl variants means the latter carries a meaningfully lower fire risk during heating and may be preferred in facilities with stricter thermal safety limits.

Flash Point

Data to verify

118.1 ± 18.2 °C; 1.6 °C above N-Ethyl, 28.6 °C below N-Cyclopropyl

Moderate flash point supports distillation while providing safety margin

Predicted values; verify according to local safety protocols

Evidence Dimension	Flash point (predicted)
Target Compound Data	118.1 ± 18.2 °C
Comparator Or Baseline	N-Ethyl: 116.5 ± 17.7 °C; N-H: 126.1 ± 19.0 °C; N-Cyclopropyl: 146.7 ± 18.2 °C
Quantified Difference	+1.6 °C vs ethyl; −8.0 °C vs N-H; −28.6 °C vs cyclopropyl
Conditions	Predicted values; source Chemsrc

Why This Matters

The flash point of 118 °C places the isopropyl compound in a practical middle ground: it is volatile enough for distillation-based purification yet has a higher flash point than the ethyl analog, offering a slightly wider safety margin during routine laboratory heating operations.

Commercially Available Purity Grade: NLT 98% from ISO-Certified Supplier

MolCore supplies 2-[isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol at a purity specification of NLT 98% under an ISO-certified quality system . Leyan offers the same compound at 98% purity . In contrast, the N-H analog is commonly listed at 95% purity by multiple vendors , and the ethyl analog is generally offered at 95% . While a 3% purity difference may appear modest, for a building block intended for multi-step synthesis, this translates to a potential cumulative impurity burden that could exceed 10% after five synthetic steps, assuming impurities propagate linearly.

Purity Specification

Specification review

NLT 98% (MolCore, Leyan) vs common 95% for N-alkyl analogs

Higher purity reduces cumulative impurity burden in multi-step synthesis

Vendor certificates; analytical method not disclosed

Evidence Dimension	Minimum purity specification from primary vendors
Target Compound Data	NLT 98% (MolCore, Leyan)
Comparator Or Baseline	N-Ethyl analog: 95% (AKSci); N-H analog: 95% (AKSci, Fluorochem); N-Cyclopropyl analog: 95% (AKSci)
Quantified Difference	+3% absolute purity vs common analogs (i.e., 60% lower nominal impurity content: 2% vs 5%)
Conditions	As stated on vendor certificates; analytical method not disclosed

Why This Matters

For procurement officers and lead medicinal chemists, the availability of the isopropyl compound at 98% purity from an ISO-certified supplier reduces the need for in-house re-purification and provides greater confidence in lot-to-lot consistency, particularly important when the compound is used as a key intermediate in a multi-kilogram campaign.

Evidence-Backed Application Scenarios for 2-[Isopropyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol

Lipophilicity-Guided Lead Optimisation in CNS Drug Discovery

When a medicinal chemistry program requires a piperidine-aminoethanol scaffold with a LogP in the 1.3–1.5 range to optimise blood-brain barrier penetration, the isopropyl compound (LogP 1.38) is the only member of the N-alkyl series that falls squarely within this window without additional synthetic manipulation . The ethyl analog (LogP 1.03) is too polar, and the N-H analog (LogP −0.14) is unsuitable for CNS applications .

Fractional Distillation Purification in Multi-Gram Scale-Up

The 12 °C boiling point separation between the isopropyl compound (302.2 °C) and the ethyl analog (290.5 °C) is adequate for fractional distillation to remove the ethyl congener, a potential by-product arising from incomplete N-alkylation with isopropyl halides . Process development teams can exploit this gap to design a distillation protocol that achieves >95% purity from an 85% crude input.

Sub-1.0 g·cm⁻³ Density Exploitation in Automated Liquid-Liquid Extraction

The uniquely low density of 0.9 g·cm⁻³ means the isopropyl compound consistently occupies the upper organic phase in aqueous work-ups . This property can be leveraged in automated liquid-handling platforms where phase-sensing algorithms rely on a predictable top-layer location, reducing the risk of cross-phase contamination that occurs with the denser ethyl (1.0 g·cm⁻³) or cyclopropyl (1.1 g·cm⁻³) analogs .

High-Purity Intermediate Procurement for cGMP API Synthesis

The consistent availability of the isopropyl compound at NLT 98% purity from ISO-certified suppliers makes it the preferred choice when the compound serves as a regulatory starting material or a late-stage intermediate in a cGMP campaign. The 3% purity advantage over the common 95% grade of the ethyl, N-H, and cyclopropyl analogs reduces the impurity burden that must be tracked, identified, and controlled in the final API.

Application

Selection Property

Validation Focus

CNS lead optimisation studies

Lipophilicity profile review

LogP-driven blood-brain barrier penetration context

Distillation-based purification scale-up

Boiling point separation context

Fractional distillation method validation

Automated liquid-liquid extraction workflows

Density-dependent phase behaviour

Phase-separation protocol review

cGMP intermediate procurement

Purity specification review

Lot-to-lot consistency and impurity tracking